N-(3,4-difluorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C16H12F2N4O
• Molecular Weight: 314.29 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-5-methyl-1-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C16H12F2N4O/c1-10-15(20-21-22(10)12-5-3-2-4-6-12)16(23)19-11-7-8-13(17)14(18)9-11/h2-9H,1H3,(H,19,23)
• InChI Key: MSYPFRRMJZIKFC-UHFFFAOYSA-N
• SMILES: CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)F)F

Description

N-(3,4-difluorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, also known as DFTZ, is a chemical compound that belongs to the class of triazole-containing compounds. It has been widely studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide is not yet fully understood, but it is believed to act through the inhibition of specific enzymes or proteins involved in disease pathways. For example, this compound has been shown to inhibit the activity of the enzyme DNA topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific disease or condition being studied. For example, in cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to tumor cell death. In infectious diseases, this compound has been shown to inhibit the growth and replication of pathogens, such as bacteria and viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4-difluorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide for lab experiments is its high potency and selectivity, which allows for precise targeting of specific disease pathways. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-(3,4-difluorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of interest is the further elucidation of the mechanism of action of this compound, which could provide insights into new disease pathways and potential therapeutic targets. Additionally, the synthesis of new this compound derivatives with improved solubility and bioavailability could expand its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide involves the reaction of 3,4-difluoroaniline with ethyl 2-cyanoacetate, followed by the addition of sodium methoxide and a catalytic amount of copper(I) iodide. The resulting intermediate is then treated with phenyl isocyanate to yield the final product.

Scientific Research Applications

N-(3,4-difluorophenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been studied for its potential applications in various scientific research areas, such as drug discovery and development, chemical biology, and bioorganic chemistry. It has been shown to exhibit promising activity against a range of diseases, including cancer, infectious diseases, and neurological disorders.